Cas no 22945-49-9 (Phenol,4-(methylthio)-, phosphite (3:1) (9CI))
22945-49-9 structure
Product Name:Phenol,4-(methylthio)-, phosphite (3:1) (9CI)
CAS No:22945-49-9
MF:C21H21O3PS3
MW:448.558402776718
CID:284827
PubChem ID:185519
Update Time:2025-04-19
Phenol,4-(methylthio)-, phosphite (3:1) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-(methylthio)-, phosphite (3:1) (9CI)
- tris(4-methylsulfanylphenyl) phosphite
- 22945-49-9
- Phenol, p-(methylthio)-, phosphite (3:1)
- DTXSID40177487
- SCHEMBL11469920
- Phenol, 4-(methylthio)-, phosphite (3:1)
-
- Inchi: 1S/C21H21O3PS3/c1-26-19-10-4-16(5-11-19)22-25(23-17-6-12-20(27-2)13-7-17)24-18-8-14-21(28-3)15-9-18/h4-15H,1-3H3
- InChI Key: ZQKUPMBUKWVNJW-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)OP(OC1C=CC(=CC=1)SC)OC1C=CC(=CC=1)SC
Computed Properties
- Exact Mass: 448.03923
- Monoisotopic Mass: 448.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Boiling Point: 525.1°C at 760 mmHg
- Flash Point: 271.4°C
- PSA: 27.69
- LogP: 7.61600
Phenol,4-(methylthio)-, phosphite (3:1) (9CI) Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
22945-49-9 (Phenol,4-(methylthio)-, phosphite (3:1) (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk